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Compound of Interest

Ethyl 1,3-benzodioxole-2-
Compound Name:

carboxylate
CAS No.: 831-45-8
Cat. No.: B12793606

Get Quote

Executive Summary & Chemical Identity

Benzodioxole carboxylates function as critical pharmacophores in drug discovery, often serving
as precursors for fluoroquinolone antibiotics, antitumor agents, and pesticide synergists. While
their primary GHS classification suggests moderate irritation, their methylenedioxyphenyl
(MDP) core presents a sophisticated toxicological profile involving Mechanism-Based Inhibition
(MBI) of Cytochrome P450 enzymes.

Physicochemical Profile (Prototype: Piperonylic Acid)

Data summarized for risk assessment calibration.
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Property Value | Characteristic Implication for Handling
CAS Number 94-53-1 Verification key for inventory.
Off-white to white crystalline Dust generation is the primary
Appearance
powder exposure vector.
] ] Thermally stable; low volatility
Melting Point 229-232 °C
at RT.
B Low in water; Soluble in EtOH,  Use organic solvent protocols
Solubility
CHCIs for cleanup.
Corrosive to mucous
pKa ~4.35 (Carboxylic acid) membranes in aqueous
solution.
Moderate lipophilicity; potential
LogP ~1.64 Pop yoP

for dermal absorption.

Hazard Identification & Mechanistic Toxicology

Beyond the H-codes: Understanding the "Why" behind the toxicity.

Standard GHS Classification[1]

e H315: Causes skin irritation.[1][2][3][4][5]
e H319: Causes serious eye irritation.[1][2][3][4][5][6][7][8]
o H335: May cause respiratory irritation.[1][4][5]

Advanced Toxicology: The CYP450 Inactivation
Mechanism

The safety criticality of benzodioxole derivatives lies in their metabolic fate. The methylene
bridge (

) is not inert. It undergoes bioactivation by hepatic Cytochrome P450 enzymes (specifically
CYP3A4 and CYP2D6), leading to quasi-irreversible enzyme inactivation.
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The Mechanism:

e Hydroxylation: CYP450 hydroxylates the methylene carbon.

o Carbene Formation: Spontaneous dehydration yields a reactive carbene species.
o Heme Coordination: The carbene forms a tight, stable complex with the ferrous (

) heme of the CYP enzyme (Metabolite-Intermediate Complex), effectively shutting down the
enzyme's catalytic cycle.

Implication: While acute toxicity is moderate, chronic exposure or co-administration with other
substrates can lead to significant Drug-Drug Interactions (DDI) or hepatotoxicity.

Visualization: Metabolic Activation Pathway

Figure 1: Mechanism-Based Inhibition (MBI) of CYP450 by Benzodioxole Carboxylates.
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Caption: The metabolic bioactivation of the benzodioxole ring leads to irreversible heme
coordination.

Risk Management & Safe Handling Protocol

A self-validating workflow for laboratory handling.

Engineering Controls
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e Primary: All weighing and solubilization of solid powder must occur within a Class |l Biosafety
Cabinet or a certified Chemical Fume Hood with a face velocity of >100 fpm.

e Secondary: Local Exhaust Ventilation (LEV) is required if the process involves heating or
recrystallization.

Personal Protective Equipment (PPE) Matrix

Body Part Hazard Vector Required PPE Rationale

o Prevents inhalation of
) ] N95 (minimum) or o )
Respiratory Fine Dust / Aerosol 100 irritant particles and
systemic absorption.

0.11mm thickness
Nitrile Gloves (Double  provides >480m
Dermal Lipophilic absorption gloving breakthrough
recommended) protection against

solid transfer.

) Face shield required if
o Chemical Safety )
Ocular Acidic irritation handling >100g or
Goggles - .
liquid solutions.

Protocol: Safe Solubilization Workflow

Figure 2: Standard Operating Procedure for Handling Benzodioxole Solids.
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Caption: Step-by-step containment workflow to minimize dust exposure and surface
contamination.

Emergency Response & Storage
First Aid Measures
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 Inhalation: Move to fresh air immediately. The carboxylic acid moiety causes immediate
mucous membrane irritation. If wheezing occurs, administer oxygen (medical personnel

only).

o Skin Contact: Do not use solvents (ethanol/DMSO) to wash skin, as this may enhance
transdermal absorption of the lipophilic benzodioxole core. Wash with copious soap and
water for 15 minutes.[1][9]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][8] Remove contact lenses.[1]

[21[3][4]18][°]

Spill Cleanup

» Evacuate the immediate area if dust is airborne.[9]
e Don PPE: Goggles, N95 respirator, double nitrile gloves.
o Contain: Cover the spill with a damp paper towel to suppress dust.

o Clean: Sweep up carefully (do not dry sweep). Place in a hazardous waste container labeled
“Irritant - Solid."

o Decontaminate: Wipe surface with 10% sodium bicarbonate solution (to neutralize acid
residues) followed by water.

Storage & Incompatibilities[11]

o Storage: Store in a cool, dry place. Keep container tightly closed.
» Incompatibilities:
o Strong Oxidizers: Risk of ring cleavage or exothermic reaction.
o Strong Bases: Will form salts; exothermic reaction possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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